Cas no 1287250-33-2 (3-(4-Hydroxybutyl)oxan-4-one)
3-(4-Hydroxybutyl)oxan-4-one structure
Product Name:3-(4-Hydroxybutyl)oxan-4-one
CAS No:1287250-33-2
MF:C9H16O3
MW:172.221543312073
CID:2122584
Update Time:2023-08-04
3-(4-Hydroxybutyl)oxan-4-one Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-hydroxybutyl)-tetrahydropyran-4-one
- 4H-Pyran-4-one,tetrahydro-3-(4-hydroxybutyl)-
- 3-(4-Hydroxybutyl)oxan-4-one
-
- Inchi: 1S/C9H16O3/c10-5-2-1-3-8-7-12-6-4-9(8)11/h8,10H,1-7H2
- InChI Key: NKZGMXBDDWHDAA-UHFFFAOYSA-N
- SMILES: O1CCC(C(C1)CCCCO)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 145
- Topological Polar Surface Area: 46.5
3-(4-Hydroxybutyl)oxan-4-one Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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